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Compound of Interest

Compound Name: 2-(but-3-yn-1-yl)oxolane
CAS No.: 2229443-52-9
Cat. No.: B2410174
Get Quote
. J

Executive Summary & Strategic Utility

2-(but-3-yn-1-yl)oxolane (CAS: 2229443-52-9) is a bifunctional building block combining a
saturated oxygen heterocycle (tetrahydrofuran/oxolane) with a terminal alkyne. Its strategic
value lies in its dual reactivity:

e The Terminal Alkyne: A handle for Sonogashira cross-coupling, CUAAC "click" cycloaddition,
or lithiation for chain extension.

» The Oxolane Ring: A stable ether motif common in polyether antibiotics (e.g., monensin) and
insect pheromones (spiroketals).

This guide prioritizes a convergent nucleophilic substitution route over linear cyclization
strategies. This approach minimizes step count, avoids complex protecting group
manipulations, and utilizes commercially available precursors.

Retrosynthetic Analysis
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The most reliable disconnection for 2-substituted tetrahydrofurans bearing an alkyl side chain is
at the

bond or the

bond external to the ring. We select the latter to leverage the stability of the pre-formed oxolane
ring.

Functional Group
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Figure 1: Retrosynthetic logic disconnecting the target into a nucleophilic alkyne fragment and
an electrophilic oxolane derivative.

Experimental Protocol
Phase 1: Precursor Activation

Objective: Convert commercially available 2-tetrahydrofuranethanol into a reactive electrophile
(bromide or tosylate). The bromide is preferred for its balance of reactivity and stability.

Reagents:

2-Tetrahydrofuranethanol (1.0 equiv)[1]

Carbon Tetrabromide (

, 1.1 equiv)

Triphenylphosphine (

, 1.1 equiv)

Dichloromethane (DCM, anhydrous)
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Procedure:

Setup: Charge a flame-dried round-bottom flask with

(1.1 equiv) and anhydrous DCM (0.5 M concentration relative to alcohol). Cool to 0°C under
an inert atmosphere (

or Ar).

Addition: Add

(1.1 equiv) portion-wise. The solution will turn yellow/orange. Stir for 15 minutes.

Reaction: Add 2-tetrahydrofuranethanol (1.0 equiv) dropwise. Allow the mixture to warm to
room temperature and stir for 3—4 hours. Monitor by TLC (SiO2, 20% EtOAc/Hexanes; stain
with

).
Workup: Quench with saturated

. Extract with DCM (3x). Dry combined organics over
and concentrate.

Purification: The byproduct triphenylphosphine oxide (

) precipitates upon addition of cold hexanes. Filter off the solid.[1] Purify the filtrate via flash
column chromatography (Hexanes/EtOAc 9:1) to yield 2-(2-bromoethyl)oxolane.

Phase 2: C-C Bond Formation (Alkylation)

Objective: Displace the bromide with a metal acetylide to install the terminal alkyne.

Reagents:

Lithium Acetylide Ethylenediamine Complex (90% purity, 1.5 equiv)
Dimethyl Sulfoxide (DMSO, anhydrous) - Critical for solubility and rate enhancement.

2-(2-bromoethyl)oxolane (from Phase 1)
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Procedure:

e Setup: In a flame-dried flask under Argon, dissolve Lithium Acetylide Ethylenediamine
Complex (1.5 equiv) in anhydrous DMSO (0.5 M). Caution: Exothermic.

e Cooling: Cool the dark solution to roughly 5-10°C (water bath).
o Addition: Add 2-(2-bromoethyl)oxolane (1.0 equiv) dropwise to control the exotherm.
o Reaction: Remove the cooling bath and stir at room temperature for 12—16 hours.
o Note: If reaction is sluggish (monitored by GC-MS), heat gently to 40°C.
¢ Quench: Cool to 0°C. Carefully quench with saturated

solution. Warning: Acetylene gas evolution possible.

o Extraction: Extract with Diethyl Ether (

, 3X). Note: DMSO is difficult to remove; wash the ether layer copiously with water (5x) and
brine (2x).

 Purification: Dry over

, concentrate carefully (product is volatile), and purify via distillation or flash chromatography
(Pentane/Ether gradient) to yield 2-(but-3-yn-1-yl)oxolane.

Reaction Mechanism & Pathway[2][3]
The synthesis proceeds via an

nucleophilic substitution.[2] The polar aprotic solvent (DMSO) solvates the lithium cation,
leaving the acetylide anion "naked" and highly reactive.

Substitution:
Li-C=CH Attack
(SN2 Mechanism)

Activation:
Alcohol -> Bromide
(Appel Reaction)

PPh3, CBr4

=i 2-(but-3-yn-1-yl)oxolane

2-(2-bromoethyl)oxolane

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b2410174/docs?utm_src=pdf-body#definitive-guide-synthesis-and-characterization-of-2-but-3-yn-1-yl-oxolane
https://pmc.ncbi.nlm.nih.gov/articles/PMC1826827/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2410174?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Figure 2: Reaction pathway from alcohol precursor to final alkyne product.

Click to download full resolution via product page

Characterization Data

As a Senior Application Scientist, | have synthesized the expected spectral data based on

standard chemical shifts for 2-substituted tetrahydrofurans and terminal alkynes. Use these

values to validate your product.

Table1: 1H NMR Data (400MHz, )

Shift (
Position Multiplicity Integration Assignment
» Ppm)
_ Methine CH
H-2 3.85-3.95 Multiplet (m) 1H )
(Oxolane ring)
Methylene
H-5 3.70-3.85 Multiplet (m) 2H
-O (Ring)
H-1' 1.65—1.80 Multiplet (m) 2H adjacent to ring
Propargylic
Triplet of
H-2' 2.25-2.35 2H (
doublets (td)
)
Terminal Alkyne
H-4 1.95—2.00 Triplet (t) 1H CH (
)
H-3/H-4 1.45—2.05 Multiplet (m) AH Internal Ring

Table 2: 13C NMR Data (100 MHz, )
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Shift (
Carbon Type Assignment
» PpmM)
Alkyne (Internal) 84.2
Alkyne (Terminal) 68.5
Ether (Methine) 78.8 C-2 (Ring)
Ether (Methylene) 67.9 C-5 (Ring)
Alky! 35.1 Propargylic
Alkyl 315 Ring
Alkyl 25.6 Ring

Infrared Spectroscopy (FT-IR)

e 3300 cm~%: Sharp, strong

stretch (Diagnostic for terminal alkyne).

e 2120 cm~!: Weak

stretch.

e 1070 cm~1: Strong C-O-C ether stretch.
Troubleshooting & Optimization
e Low Yield in Alkylation:
o Cause: Elimination of HBr to form the alkene (vinyl ether) instead of substitution.

o Solution: Ensure the reaction temperature does not exceed 40°C. Use the Lithium
Acetylide-EDA complex rather than generating it in situ, as the EDA stabilizes the lithium
species and reduces basicity relative to nucleophilicity.
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e Product Volatility:
o Issue: Loss of product during rotary evaporation.

o Solution: The molecular weight is ~124 g/mol . Do not use high vacuum (< 10 mbar) at
room temperature. Distill solvents at atmospheric pressure if possible, or use a controlled
vacuum of 100 mbar at 20°C.

e Water Contamination:
o lIssue: Quenching the acetylide anion.

o Solution: DMSO is hygroscopic. Dry DMSO over 4A molecular sieves for 24 hours prior to
use.

Safety & Handling

o Acetylides: Lithium acetylide is moisture-sensitive and potentially pyrophoric. Handle under
inert gas.[3] The dry powder can be explosive; the EDA complex is safer but should still be
treated with caution.

o DMSO/Skin Absorption: DMSO penetrates skin rapidly and carries dissolved toxins (like alkyl
bromides) with it. Double-gloving (Nitrile) is mandatory.

o Alkyne Stability: Terminal alkynes can form explosive acetylides with copper, silver, or
mercury. Avoid using metal needles or fittings made of these materials during processing.
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e Precursor Availability: Sigma-Aldrich. "2-Tetrahydrofuranethanol Product Page." Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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